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Compound of Interest

Compound Name: 2,4-Pentanediol

Cat. No.: B147393 Get Quote

An In-depth Technical Guide to 2,4-Pentanediol
Product Name: 2,4-Pentanediol CAS Number: 625-69-4[1][2][3][4][5] Molecular Formula:

C₅H₁₂O₂[1][2][3][4]

This document provides a comprehensive technical overview of 2,4-Pentanediol, tailored for

researchers, scientists, and professionals in drug development. It covers the chemical and

physical properties, applications, and safety information pertinent to its use in a laboratory and

industrial setting.

Chemical and Physical Properties
2,4-Pentanediol, also known as isoamylene alcohol or 2,4-amylene glycol, is a diol with the

chemical formula CH₃CH(OH)CH₂CH(OH)CH₃[2][5]. It is a viscous liquid at room

temperature[5][6]. As a chiral compound, it exists in different stereoisomeric forms, including

(2R,4R), (2S,4S), and the meso (2R,4S) form[1][3]. The properties of the racemic and meso

mixtures are summarized below.

Table 1: Physicochemical Properties of 2,4-Pentanediol
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Property Value Source(s)

Molecular Weight 104.15 g/mol [1][2][4][5]

Appearance Clear, viscous liquid [5][6]

Boiling Point 201-202 °C [5][6]

Melting Point 52.5 °C [6]

Density 0.95 g/mL at 25 °C [5][6]

Flash Point 101 °C (213.8 °F) - closed cup [5][6]

Refractive Index n20/D 1.435 [5]

Water Solubility Fully miscible [6][7]

IUPAC Name pentane-2,4-diol [3][4]

Synonyms

Isoamylene alcohol, 2,4-

Amylene glycol, Pentane-2,4-

diol

[1][2][3]

Applications in Research and Development
2,4-Pentanediol and its stereoisomers are valuable intermediates and building blocks in

organic synthesis.

Asymmetric Synthesis: The chiral nature of 2,4-Pentanediol makes it a crucial starting

material for producing enantiomerically pure compounds[8]. This is particularly important in

the pharmaceutical industry, where the stereochemistry of a drug molecule can significantly

impact its efficacy and safety[8]. The (2R,4R)-(-)-Pentanediol enantiomer is widely used as a

chiral building block in the synthesis of various pharmaceutical agents[8].

Coordination Chemistry: It has been utilized in the synthesis of chelated multinuclear

complexes, highlighting its role as a ligand in inorganic and organometallic chemistry[7].

Other Industrial Uses: Specific isomers of 2,4-Pentanediol find applications in other

industries. For instance, it is used as a humectant and skin-conditioning agent in cosmetics,
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a flavoring agent and solvent in the food industry, and in the production of polyols for

polyurethane foams[8].

Experimental Protocols and Methodologies
While detailed, step-by-step protocols for the industrial synthesis of 2,4-Pentanediol are not

extensively available in the provided search results, its use in synthesis is documented. A

general workflow for its application as a starting material in a synthetic procedure is outlined

below.

Workflow: General Use of 2,4-Pentanediol in Chiral Synthesis

The following diagram illustrates a conceptual workflow for employing a specific enantiomer of

2,4-Pentanediol to synthesize a target chiral molecule.
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Preparation Phase

Reaction Phase

Work-up & Purification

Analysis

Select (2R,4R)-Pentanediol Enantiomer

Prepare Solvents & Reagents

Assemble Inert Atmosphere Apparatus

Dissolve Pentanediol in Anhydrous Solvent

Activate Hydroxyl Group (e.g., Tosylation)

Nucleophilic Substitution with Chiral Substrate

Monitor Reaction (TLC/GC-MS)

Quench Reaction

Liquid-Liquid Extraction

Column Chromatography

Characterize Product (NMR, MS)

Confirm Enantiomeric Purity (Chiral HPLC)

Final Chiral Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Pentanediol CAS number and molecular formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147393#2-4-pentanediol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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